Cas no 2227866-73-9 (rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid)

• Product Name: rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid
• CAS No: 2227866-73-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6383964
• PubChem ID: 165512950
• Update Time: 2025-10-31

rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid
• EN300-1553595
• rac-4-{2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}but-2-ynoic acid
• 2227866-73-9

• Inchi： 1S/C27H28N2O5/c30-25(28-15-7-14-26(31)32)16-18-8-1-6-13-24(18)29-27(33)34-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23-24H,1,6,8,13,15-17H2,(H,28,30)(H,29,33)(H,31,32)/t18-,24-/m0/s1
• InChI Key： PQBIOYUCWJWNHE-UUOWRZLLSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1CC(NCC#CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid

Introducing rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic Acid (CAS No. 2227866-73-9): A Promising Compound in Modern Medicinal Chemistry

Rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid, identified by its CAS number 2227866-73-9, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoren-9-ylmethyl moiety and a cyclohexylacetamide group in its molecular structure suggests a high degree of complexity and functionality, which may contribute to its biological activity.

The compound's core structure consists of a butynoic acid backbone, which is a well-known pharmacophore in drug design. The incorporation of a fluoren-9-ylmethyl methoxycarbonyl group enhances the molecular weight and lipophilicity, potentially improving its bioavailability and binding affinity to biological targets. Additionally, the 1R,2R-cyclohexylamine substituent adds steric hindrance, which can be crucial for optimizing receptor interactions.

Recent studies have highlighted the importance of fluorene derivatives in medicinal chemistry due to their excellent photophysical properties and stability. These characteristics make them valuable in the development of fluorescent probes and photodynamic therapy agents. The specific modification of rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid with a fluoren-9-ylmethyl moiety suggests that it could be utilized in similar applications, potentially offering enhanced efficacy and selectivity.

The cyclohexylacetamide portion of the molecule is another key feature that warrants further investigation. Amide linkages are frequently employed in drug design due to their ability to form hydrogen bonds, which can improve binding affinity and metabolic stability. The specific configuration of the 1R,2R-cyclohexylamine group may also influence the compound's solubility and pharmacokinetic properties, making it an attractive candidate for further optimization.

In the context of modern drug discovery, the development of novel compounds with tailored properties is essential for addressing unmet medical needs. Rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}but-2-ynoic acid (CAS No. 2227866-73-9) exemplifies the innovative approaches being taken in medicinal chemistry. Its unique structural features position it as a promising candidate for further exploration in various therapeutic areas.

One particularly intriguing aspect of this compound is its potential application in the development of protease inhibitors. The presence of an amide group and a butynoic acid moiety suggests that it may interact with proteases through multiple binding interactions. Proteases are critical enzymes involved in numerous biological pathways, making them attractive targets for drug development. By modulating protease activity, this compound could potentially exhibit therapeutic effects in conditions such as cancer, inflammation, and infectious diseases.

Furthermore, the compound's structural complexity may contribute to its ability to evade metabolic degradation. The combination of lipophilic and hydrophilic regions within its structure can enhance its stability in biological environments. This stability is crucial for ensuring that the compound reaches its target site intact and exerts its intended effect.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods for identifying potential drug candidates. These methods can rapidly evaluate large libraries of compounds based on their structural features and predicted binding affinities. Rac-4-{2-(1R,2R)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexylacetamido}but-2-ylnoic acid (CAS No. 2227866-73) could be effectively screened using these techniques to identify novel applications or optimize its properties for specific therapeutic targets.

The synthesis of this compound also represents an achievement in synthetic organic chemistry. The introduction of complex functional groups while maintaining stereochemical integrity requires meticulous planning and execution. The successful synthesis of rac-rac isodityrosine derivatives has paved the way for exploring similar structures with potential therapeutic benefits.

In conclusion, rac-rac isodityrosine derivatives offer a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Their unique combination of functional groups positions them as promising candidates for further exploration in various therapeutic areas. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in modern medicine.